Cas no 20009-28-3 (2-(2-Propynyloxy)naphthalene)

• Product Name: 2-(2-Propynyloxy)naphthalene
• CAS No: 20009-28-3
• MF: C₁₃H₁₀O
• MW: 182.217903614044
• MDL: MFCD04275627
• CID: 1391395
• PubChem ID: 253662273
• Update Time: 2025-04-20

2-(2-Propynyloxy)naphthalene Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-(2-propynyloxy)-
• 2-(2-Propynyloxy)naphthalene
• 2-prop-2-ynoxynaphthalene
• 2-(Propargyloxy)naphthalene
• 2-(Prop-2-yn-1-yloxy)naphthalene
• 2-(2-Propyn-1-yloxy)naphthalene
• 2-(prop-2-ynyloxy)naphthalene
• 2-[(Prop-2-yn-1-yl)oxy]naphthalene
• P2190
• SY056558
• Naphthalene, 2-(2-propyn-1-yloxy)-
• CS-0314210
• DB-312528
• AKOS008950828
• MFCD04275627
• 20009-28-3
• SCHEMBL9043883
• AS-61787
• DTXSID70576929

• MDL： MFCD04275627
• Inchi： 1S/C13H10O/c1-2-9-14-13-8-7-11-5-3-4-6-12(11)10-13/h1,3-8,10H,9H2
• InChI Key： RACCOFGYHHVUQB-UHFFFAOYSA-N
• SMILES： O(CC#C)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 182.0732
• Monoisotopic Mass: 182.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 1.1±0.0 g/cm3
• Melting Point: 58.0 to 62.0 deg-C
• Boiling Point: 83°C/1mmHg(lit.)
• Flash Point: 142.9±0.0 °C
• PSA: 9.23
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

2-(2-Propynyloxy)naphthalene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons